Cas no 1822810-49-0 (1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol
• CAS No: 1822810-49-0
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• MDL: MFCD27953061
• CID: 5211222
• Update Time: 2026-03-06

1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol
• α-Cyclopropyl-3-(1,1-dimethylethyl)-α-methylbenzenemethanol
• Benzenemethanol, α-cyclopropyl-3-(1,1-dimethylethyl)-α-methyl-

• MDL： MFCD27953061
• Inchi： 1S/C15H22O/c1-14(2,3)12-6-5-7-13(10-12)15(4,16)11-8-9-11/h5-7,10-11,16H,8-9H2,1-4H3
• InChI Key： RCBVMHQDOSIXKO-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)(C)O)=CC=CC(C(C)(C)C)=C1

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±9.0 °C(Predicted)
• pka: 14.41±0.29(Predicted)

Additional information on 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol

Introduction to 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol (CAS No. 1822810-49-0)

1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol (CAS No. 1822810-49-0) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its tert-butylphenyl and cyclopropyl moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug development and materials science.

The tert-butylphenyl group in 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol is known for its steric hindrance and electron-donating properties, which can influence the compound's reactivity and stability. The cyclopropyl moiety, on the other hand, adds a cyclic structure that can enhance the compound's rigidity and conformational stability. These features collectively contribute to the compound's potential as a building block in the synthesis of more complex molecules.

Recent studies have explored the biological activities of 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol, revealing its potential in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits moderate to strong activity against certain bacterial strains, making it a promising lead for the development of new antibiotics. Additionally, preliminary studies have indicated that 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

In the context of drug discovery, 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol has been evaluated for its ability to modulate specific biological targets. One notable study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can effectively inhibit the activity of certain enzymes involved in metabolic pathways, suggesting its potential as a metabolic regulator. This property could be particularly useful in developing treatments for metabolic disorders such as diabetes and obesity.

The structural uniqueness of 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol also makes it an attractive candidate for use in materials science. Researchers at the University of California have investigated the compound's potential as a precursor for synthesizing advanced materials with enhanced mechanical and thermal properties. The tert-butylphenyl and cyclopropyl groups contribute to the compound's ability to form stable polymers and copolymers, which can be used in applications ranging from coatings and adhesives to electronic devices.

From a synthetic chemistry perspective, 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol can be prepared through various routes, including Grignard reactions and transition-metal-catalyzed coupling reactions. These methods offer flexibility in terms of yield and purity, making it feasible to produce this compound on both laboratory and industrial scales. The ease of synthesis and availability of starting materials further enhance its appeal as a research tool and potential therapeutic agent.

In conclusion, 1-(3-tert-Butylphenyl)-1-cyclopropyl ethanol (CAS No. 1822810-49-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and promising biological activities make it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and applications, 1-(3-tert-Butylphenyl)-cyclopropyl ethanol is poised to play a significant role in advancing scientific knowledge and developing innovative solutions for various industries.